Cas no 537033-54-8 (2-(4-bromo-2,6-difluorophenyl)acetic acid)

• Product Name: 2-(4-bromo-2,6-difluorophenyl)acetic acid
• CAS No: 537033-54-8
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• MDL: MFCD03094466
• CID: 1016531
• PubChem ID: 2773309
• Update Time: 2025-06-10

2-(4-bromo-2,6-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-difluorophenylacetic acid
• 2-(4-Bromo-2,6-difluorophenyl)acetic acid
• 4-bromo-2,6-difluoroBenzeneacetic acid
• 2,6-difluoro-4-bromophenyl acetic acid
• (2,6-Difluoro-4-bromophenyl)acetic acid
• 2-(4-bromo-2,6-difluoro-phenyl)acetic Acid
• GBFFYYLXGIHKLU-UHFFFAOYSA-N
• FC1144
• SBB100860
• CL8782
• 7669AB
• 4-bromo-2,6-difluorophenylaceticacid
• RP28928
• CM13653
• AS06076
• AM84027
• (4-bromo-2,6-difluorophenyl)acetic acid
• ST2403926
• AB006577
• CS-0060185
• DTXSID20378359
• EN300-267444
• J-514615
• 537033-54-8
• Z1269210462
• 4-bromo-2,6-difluorophenylacetic acid;benzeneacetic acid, 4-bromo-2,6-difluoro-;
• AKOS015835521
• 4-Bromo-2,6-difluorophenylacetic acid, 95%
• DB-011286
• 2-(4-bromo-2,6-difluorophenyl)aceticacid
• MFCD03094466
• AS-46104
• SY113252
• SCHEMBL4928410
• 2-(4-bromo-2,6-difluorophenyl)acetic acid

• MDL： MFCD03094466
• Inchi： 1S/C8H5BrF2O2/c9-4-1-6(10)5(3-8(12)13)7(11)2-4/h1-2H,3H2,(H,12,13)
• InChI Key： GBFFYYLXGIHKLU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)CC(=O)O)F

Computed Properties

• Exact Mass: 249.94400
• Monoisotopic Mass: 249.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.774±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 307.7±37.0 °C at 760 mmHg
• Flash Point: 139.9±26.5 °C
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.35440
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-bromo-2,6-difluorophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-bromo-2,6-difluorophenyl)acetic acid

Comprehensive Overview of 2-(4-bromo-2,6-difluorophenyl)acetic acid (CAS No. 537033-54-8)

2-(4-bromo-2,6-difluorophenyl)acetic acid (CAS No. 537033-54-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and difluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's molecular formula, C₈H₅BrF₂O₂, highlights its aromatic nature and functional versatility. The presence of a carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This adaptability is crucial for developing high-performance materials and targeted therapeutics, aligning with current trends in personalized medicine and sustainable chemistry.

In recent years, the demand for fluorinated compounds like 2-(4-bromo-2,6-difluorophenyl)acetic acid has surged, driven by their enhanced metabolic stability and bioavailability. These properties are particularly relevant in the context of AI-driven drug design and green chemistry, where efficiency and environmental impact are paramount. Searches for "fluorinated phenylacetic acid derivatives" and "CAS 537033-54-8 applications" reflect growing curiosity about its role in cutting-edge research.

From a synthetic perspective, this compound is often prepared via halogenation and carboxylation reactions, with yields optimized through modern catalytic methods. Its 4-bromo-2,6-difluorophenyl moiety is a key scaffold in constructing heterocyclic compounds, which are prevalent in FDA-approved drugs. This connection to drug development resonates with frequent queries like "how to synthesize bromodifluorophenyl acetic acid" and "537033-54-8 in medicinal chemistry."

Beyond pharmaceuticals, 2-(4-bromo-2,6-difluorophenyl)acetic acid finds niche applications in advanced material science. Its ability to form stable complexes with metals makes it a candidate for organic electronics and catalysis. This interdisciplinary relevance addresses search trends such as "bromodifluorophenyl acetic acid in OLEDs" and "CAS 537033-54-8 material properties," showcasing its broad utility.

Quality control and analytical characterization of this compound involve techniques like HPLC, NMR, and mass spectrometry, ensuring purity for critical applications. Researchers frequently seek "537033-54-8 NMR data" or "purity standards for bromodifluorophenyl acetic acid," underscoring the need for reliable technical data in industrial and academic settings.

In summary, 2-(4-bromo-2,6-difluorophenyl)acetic acid (CAS No. 537033-54-8) represents a convergence of synthetic versatility and practical innovation. Its relevance to life sciences, sustainable technology, and material engineering positions it as a compound of enduring interest, mirroring the evolving priorities of modern scientific inquiry.